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Compound of Interest

Compound Name: Calcium iodate monohydrate

Cat. No.: B1148404 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. Calcium iodate monohydrate, a strong

oxidizer, requires specific procedures to mitigate risks and ensure environmental safety. This

guide provides essential, step-by-step instructions for the proper disposal of calcium iodate
monohydrate, aligning with laboratory safety best practices.

Immediate Safety and Handling Information
Calcium iodate monohydrate is classified as an oxidizing solid that can intensify fires and

cause skin and eye irritation.[1][2][3] It is crucial to handle this chemical in a well-ventilated

area, preferably a fume hood, while wearing appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat.[2][4] Avoid contact with combustible materials,

reducing agents, and finely powdered metals to prevent fire or explosion hazards.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative and safety information for calcium iodate
monohydrate.
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Property Value Citation(s)

Chemical Formula Ca(IO₃)₂·H₂O [1]

UN Number UN1479 [5]

Hazard Class 5.1 (Oxidizer) [1]

GHS Hazard Statements

H272: May intensify fire;

oxidizerH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Experimental Protocol for Disposal
The primary method for the safe disposal of calcium iodate monohydrate involves its

chemical reduction to a less hazardous form, calcium iodide. Iodates can be effectively reduced

by agents such as sodium bisulfite or sodium thiosulfate.[6][7][8] The following protocol outlines

the steps for this process.

Materials:

Calcium iodate monohydrate waste

Sodium bisulfite (NaHSO₃) or Sodium thiosulfate (Na₂S₂O₃)

Water

Stir plate and stir bar

Appropriate glass beaker

pH paper or pH meter

Personal Protective Equipment (PPE)

Procedure:
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Preparation: In a designated fume hood, place the beaker containing the calcium iodate
monohydrate waste on a stir plate.

Dilution: Slowly add water to the calcium iodate monohydrate to create a slurry or solution.

Gentle stirring can aid in dissolution.

Reduction: While stirring, slowly and incrementally add a reducing agent (e.g., a 10%

solution of sodium bisulfite or sodium thiosulfate). The amount of reducing agent should be in

slight excess to ensure complete reduction of the iodate. A common laboratory practice is to

use a molar ratio of approximately 5:2 of bisulfite to iodate.

Monitoring: The reduction of iodate to iodide is typically accompanied by a color change if

iodine is transiently formed. Continue to add the reducing agent until the solution is colorless.

Neutralization: Check the pH of the resulting solution. If it is acidic, neutralize it with a

suitable base, such as a dilute solution of sodium bicarbonate, until the pH is between 6 and

8.

Final Disposal: Once the reduction and neutralization are complete, the resulting solution,

now containing primarily calcium iodide and other harmless salts, can typically be disposed

of down the drain with copious amounts of water, in accordance with local regulations.[7]

Always consult your institution's specific guidelines for aqueous waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of calcium iodate
monohydrate.
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Caption: Workflow for the safe disposal of calcium iodate monohydrate.
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Spill Management
In the event of a spill, avoid breathing dust and ensure the area is well-ventilated.[4] Do not use

combustible materials like paper towels to clean up the spill.[3] Instead, sweep up the solid

material and place it in a sealed container for disposal according to the protocol described

above.[1] After the material has been collected, the spill area should be washed with water.[1]

By adhering to these procedures, laboratory professionals can safely manage and dispose of

calcium iodate monohydrate, minimizing risks to themselves and the environment. Always

prioritize safety and consult your institution's Environmental Health & Safety (EH&S)

department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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